tert-butyl 2-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-carboxylate
Overview
Description
Tert-butyl 2-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-carboxylate (TBTC) is a compound belonging to the class of benzodiazepines. TBTC is a synthetic compound that has been studied for its potential applications in scientific research.
Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of tert-butyl 2-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-carboxylate, focusing on unique applications inferred from similar compounds:
Antibacterial Activity
Compounds structurally related to tert-butyl benzodiazepines have been screened for antibacterial activities against various bacterial strains such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa . This suggests that tert-butyl benzodiazepines could potentially be used in the development of new antibacterial agents.
Anti-Cancer Agents
Benzodiazepines with tert-butyl groups have been involved in studies related to anti-cancer agents. They have been used in molecular docking studies to maintain root-mean-square deviation (RMSD) values of poses and optimize crystal structures for potential anti-cancer applications .
Synthesis of Bioactive Compounds
The tert-butyl group has been introduced into various bioactive frameworks, indicating that tert-butyl benzodiazepines may be synthesized for the characterization of novel bioactive compounds with potential therapeutic applications .
Intermediate for Indazole Derivatives
Tert-butyl benzodiazepines may serve as significant intermediates in the synthesis of indazole derivatives, which are prevalent in various biologically active compounds used for treating cancer cells, microbes, and different types of disorders .
Biological Properties of Indole Derivatives
Indole derivatives, which share structural features with tert-butyl benzodiazepines, show various biologically vital properties. This implies that tert-butyl benzodiazepines could also exhibit similar properties and thus be applied in biological studies .
Novel Structural Derivatives
The introduction of tert-butyl groups into certain molecular frameworks leads to structurally novel derivatives. This suggests that tert-butyl benzodiazepines could be used to synthesize new compounds with unique structural features for further scientific exploration .
properties
IUPAC Name |
tert-butyl 4-methyl-1,2,3,4-tetrahydro-1,5-benzodiazepine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-11-9-10-16-12-7-5-6-8-13(12)17(11)14(18)19-15(2,3)4/h5-8,11,16H,9-10H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDXRUMKTDGIDPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC2=CC=CC=C2N1C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 2-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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